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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Foenumoside B is a triterpene saponin isolated from the plant Lysimachia foenum-graecum.

[1] This document provides a detailed overview of its chemical structure, biological activities,

and the underlying molecular mechanisms of action. Quantitative data from key studies are

summarized, and detailed experimental protocols are provided to facilitate reproducibility.

Furthermore, the signaling pathway influenced by Foenumoside B is visually represented to

aid in understanding its mode of action.

Chemical Structure and Identifiers
Foenumoside B is a complex triterpene saponin. Its chemical identity is established by the

following identifiers:
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Identifier Value

Molecular Formula C₆₀H₉₆O₂₅

CAS Number 877661-00-2

SMILES

CC(OC[C@]12--INVALID-LINK--

OC(/C(C)=C\C)=O)C">C@([H])C3=CC--

INVALID-LINK--(--INVALID-LINK--O[C@H]5--

INVALID-LINK--O[C@@H]6O--INVALID-LINK--

O)O)CO)O)O[C@H]7--INVALID-LINK--

CO)O)O)O[C@H]8--INVALID-LINK--

C)O)O)O)C)([H])CC9)C">C@@([H])[C@]9(C)

[C@@]3(C[C@H]1O)C)=O

Chemical Structure Diagram:

Foenumoside B (2D structure generated from SMILES string - for illustrative purposes)

Click to download full resolution via product page

Figure 1: Chemical structure of Foenumoside B.
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Biological Activity and Quantitative Data
Foenumoside B has demonstrated significant anti-obesity effects. It functions by activating

AMP-activated protein kinase (AMPK) signaling, which in turn inhibits peroxisome proliferator-

activated receptor gamma (PPARγ)-induced adipogenesis and shifts lipid metabolism towards

lipolysis.[1]

Parameter Value Cell Line/Model Source

IC₅₀ (Adipocyte

Differentiation

Inhibition)

0.2 µg/mL 3T3-L1 preadipocytes [2][3]

In vivo Dosage (Anti-

obesity)

10 mg/kg/day for 6

weeks

High-fat diet-induced

obese mice

Signaling Pathway
Foenumoside B exerts its anti-adipogenic effects primarily through the activation of the AMPK

signaling pathway. The simplified cascade is depicted below.
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Click to download full resolution via product page

Figure 2: Foenumoside B signaling pathway.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the literature.
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Inhibition of Adipocyte Differentiation in 3T3-L1 Cells
Objective: To determine the inhibitory effect of Foenumoside B on the differentiation of

preadipocytes.

Methodology:

Cell Culture: 3T3-L1 preadipocytes were cultured in Dulbecco's modified Eagle's medium

(DMEM) supplemented with 10% fetal bovine serum (FBS) at 37°C in a humidified

atmosphere of 5% CO₂.

Differentiation Induction: To induce differentiation, two-day post-confluent 3T3-L1 cells were

stimulated with a differentiation cocktail containing 0.5 mM 3-isobutyl-1-methylxanthine

(IBMX), 1 µM dexamethasone, and 10 µg/mL insulin in DMEM with 10% FBS for two days.

Foenumoside B Treatment: The medium was then replaced with DMEM containing 10%

FBS and 10 µg/mL insulin, and the cells were treated with various concentrations of

Foenumoside B.

Quantification of Lipid Accumulation: After an additional two days, the extent of adipocyte

differentiation was assessed by Oil Red O staining to visualize intracellular lipid

accumulation. The stained lipid droplets were then quantified by spectrophotometry.

IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) was calculated from the

dose-response curve of Foenumoside B concentration versus the inhibition of lipid

accumulation.[2][3]

In Vivo Anti-Obesity Study in a High-Fat Diet Mouse
Model
Objective: To evaluate the in vivo efficacy of Foenumoside B in preventing high-fat diet-

induced obesity.

Methodology:

Animal Model: Male C57BL/6J mice were used for the study.
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Dietary Regimen: Mice were fed a high-fat diet (HFD) to induce obesity.

Foenumoside B Administration: A treatment group received oral administration of

Foenumoside B at a dosage of 10 mg/kg of body weight per day for a period of six weeks. A

control group received the vehicle.

Monitoring: Body weight and food intake were monitored regularly throughout the study.

Outcome Measures: At the end of the treatment period, various parameters were assessed,

including:

Body weight gain.

Mass of white adipose tissues and the liver.

Blood levels of glucose and triglycerides.

Levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) as

markers of liver function.

Mechanism Analysis: To confirm the in vivo mechanism of action, the activation of AMPK

signaling and the expression of genes involved in lipogenesis and lipolysis were analyzed in

tissue samples.
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In Vitro: 3T3-L1 Differentiation In Vivo: High-Fat Diet Mouse Model
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Figure 3: Experimental workflows.

Conclusion
Foenumoside B is a potent natural compound with significant potential in the research and

development of therapeutics for obesity and related metabolic disorders. Its well-defined

chemical structure and the elucidated mechanism of action involving the AMPK signaling

pathway provide a solid foundation for further investigation. The experimental protocols

detailed herein offer a guide for researchers seeking to explore the pharmacological properties

of this promising triterpene saponin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

